Cas no 905274-07-9 (4-(trifluoromethyl)-2,3-dihydro-1H-indole)

4-(trifluoromethyl)-2,3-dihydro-1H-indole structure
905274-07-9 structure
Product Name:4-(trifluoromethyl)-2,3-dihydro-1H-indole
CAS No:905274-07-9
MF:C9H8F3N
MW:187.161732673645
MDL:MFCD08544326
CID:1026832
PubChem ID:16244445
Update Time:2025-08-05

4-(trifluoromethyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)indoline
    • 2,3-dihydro-4-(trifluoromethyl)-1H-Indole
    • 4-(trifluoromethyl)-2,3-dihydro-1H-indole
    • 4-(Trifluoromethyl)indoline HCl
    • FOCIDGZBJANSEG-UHFFFAOYSA-N
    • 4-Trifluoromethyl-2,3-dihydro-1H-indole
    • W9320
    • ST24023254
    • DTXSID90585694
    • FS-3334
    • A860786
    • AKOS006290738
    • FT-0699188
    • MFCD08544326
    • SY105012
    • SB66155
    • 905274-07-9
    • AMY41825
    • EN300-135014
    • SCHEMBL3874122
    • DB-078701
    • 4-(TrifluoroMethyl)-2,3-dihydro-1H-indole;4-(TrifluoroMethyl)indoline [HCl salt]
    • MDL: MFCD08544326
    • Inchi: 1S/C9H8F3N/c10-9(11,12)7-2-1-3-8-6(7)4-5-13-8/h1-3,13H,4-5H2
    • InChI Key: FOCIDGZBJANSEG-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=C1CCN2)(F)F

Computed Properties

  • Exact Mass: 187.06088375g/mol
  • Monoisotopic Mass: 187.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.264
  • Boiling Point: 208.6 °C at 760 mmHg
  • Flash Point: 80 °C

4-(trifluoromethyl)-2,3-dihydro-1H-indole Pricemore >>

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